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Chemical Data and Thermal Properties

The table below summarizes the available data for 9,9-Bis(6-bromohexyl)fluorene and its derivative:

Property
9,9-Bis(6-
bromohexyl)fluorene

2,7-Dibromo-9,9-bis(6-bromohexyl)fluorene
(Derivative)

CAS Number 269059-34-9 [1] 570414-33-4 [2]

Molecular
Formula

C₂₅H₃₂Br₂ [1] C₂₅H₃₀Br₄ [2]

Molecular
Weight

492.33 g/mol [1] 650.13 g/mol [2]

Melting Point Not specified in search results 72°C [2]

Physical Form Information missing White to almost white crystalline powder [2] [3]

The derivative, 2,7-Dibromo-9,9-bis(6-bromohexyl)fluorene, has additional bromine atoms on the fluorene

core which likely increases its molecular symmetry and crystal packing efficiency, resulting in a defined

melting point [2].
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Primary Application and Synthesis Protocol

In scientific research, 9,9-Bis(6-bromohexyl)fluorene and its dibrominated derivative are primarily used as

key monomers for synthesizing fluorescent polymers, rather than as standalone compounds with specific

drug development applications [4] [5].

These monomers are functionalized at the 9-position of the fluorene ring with bromohexyl groups, which are

crucial for subsequent chemical modifications and for tuning the properties of the resulting polymers [4].

The following diagram illustrates a common experimental workflow using these monomers:

Bromo-Functionalized Fluorene
Monomer (e.g., 2,7-Dibromo-9,9-bis(6-bromohexyl)fluorene)

Polymerization via
Yamamoto Coupling

Bromo-Functionalized
Precursor Polymer

Post-Functionalization
(e.g., with amines)

Amino-Functionalized
Conjugated Polymer

Click to download full resolution via product page

Experimental workflow for creating functional polymers from fluorene monomers.

One detailed experimental protocol from the search results is based on the Yamamoto coupling reaction

[4]:
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Polymerization Reaction: The synthesis is performed using a Yamamoto protocol, which is a nickel-

mediated reductive coupling reaction. The monomer (2,7-dibromo-9,9-bis(6-bromohexyl)fluorene) is
copolymerized with other brominated comonomers, such as 2,7-dibromo-9,9-dioctylfluorene and a

stilbene derivative [4].
Reaction Conditions: The reagents, including the monomers, bis(triphenylphosphine)nickel(II)

chloride, zinc, triphenylphosphine, and bipyridine, are dissolved in a solvent like DMF. The reaction is
conducted under a nitrogen atmosphere [4].

Post-Functionalization: The resulting bromo-functionalized copolymer is then reacted with di-n-
propylamine. This step replaces the bromine atoms on the side chains with amine groups, producing

the final amino-functionalized copolymer [4].
Final Product Application: These functionalized copolymers are wide bandgap materials that emit

blue light (with an emission maximum at 434 nm) and have high relative quantum yields (up to 0.78).
They can be interconnected with other materials, such as CdTe semiconductor nanocrystals, for use

in light-emitting technology [4].

How to Proceed with Thermal Analysis

Since the pure compound's melting point is not listed, you have a few options to obtain this data:

Experimental Determination: The most reliable method is to measure the thermal properties

yourself using techniques like Differential Scanning Calorimetry (DSC).
Consult Specialized Databases: Search dedicated thermal properties or chemical databases that

may contain this specific measurement.
Use the Available Reference: While not exact, the melting point of the 72°C for the 2,7-dibromo

derivative can serve as an initial reference point in experimental planning [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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